Cas no 1805864-50-9 (1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one)

1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one is a specialized organic compound featuring a brominated propan-2-one backbone linked to a difluoromethoxy-substituted phenyl ring with a thiol functional group. The presence of both bromine and a thiol moiety enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for nucleophilic substitution and cross-coupling reactions. The difluoromethoxy group contributes to improved metabolic stability and lipophilicity, which can be advantageous in pharmaceutical and agrochemical applications. This compound is suited for the development of bioactive molecules, offering precise functionalization opportunities due to its distinct structural features. Proper handling is required due to its reactive thiol and bromine components.

1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one structure

1805864-50-9 structure

Product Name:1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one

CAS No:1805864-50-9

MF:C₁₀H₉BrF₂O₂S

MW:311.14306807518

CID:4792330

Update Time:2025-06-08

1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one
- Inchi： 1S/C10H9BrF2O2S/c11-5-7(14)3-6-1-2-9(16)8(4-6)15-10(12)13/h1-2,4,10,16H,3,5H2
- InChI Key： DAQOGBRAQGAQAA-UHFFFAOYSA-N
- SMILES： BrCC(CC1C=CC(=C(C=1)OC(F)F)S)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 241
XLogP3: 3.4
Topological Polar Surface Area: 27.3

1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013014548-250mg	1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one	1805864-50-9	97%	250mg	494.40 USD	2021-05-31
Alichem	A013014548-500mg	1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one	1805864-50-9	97%	500mg	847.60 USD	2021-05-31
Alichem	A013014548-1g	1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one	1805864-50-9	97%	1g	1,504.90 USD	2021-05-31

1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Additional information on 1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one (CAS No. 1805864-50-9)

1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one (CAS No. 1805864-50-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a bromopropanone backbone with a difluoromethoxy and mercaptophenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the study of 1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one. Fluorination is a key strategy to enhance the metabolic stability and bioavailability of drug candidates, and this compound's difluoromethoxy group aligns with this trend. Additionally, the mercaptophenyl functionality offers opportunities for further derivatization, such as forming disulfide bonds or conjugating with other pharmacophores, which is a hot topic in proteolysis-targeting chimera (PROTAC) research.

In the context of green chemistry, the synthesis and application of CAS No. 1805864-50-9 are being optimized to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to improve the sustainability of its production. This aligns with the broader industry shift toward eco-friendly synthesis, a frequently searched topic among chemists and environmental scientists.

Another area of interest is the compound's role in covalent inhibitor design. The bromo and thiol groups in 1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one enable it to act as a reactive handle for covalent binding to target proteins, a strategy gaining traction in oncology and antiviral drug development. This has led to increased searches for "covalent drug design" and "irreversible inhibitors" in academic and industrial circles.

From an analytical perspective, the characterization of CAS No. 1805864-50-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound's quality and consistency, which are critical for reproducible research outcomes. The integration of machine learning in analytical chemistry has also sparked discussions on optimizing the characterization process, a trending topic in scientific forums.

In summary, 1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one (CAS No. 1805864-50-9) represents a promising building block in modern chemical research. Its multifaceted applications—from drug discovery to sustainable synthesis—make it a compound of high relevance in addressing current scientific challenges. As the demand for fluorinated and thiol-containing intermediates grows, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.